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Compound of Interest

Compound Name: Acid Red 186

Cat. No.: B1585011 Get Quote

An In-depth Technical Guide to Acid Red 186
This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, and physicochemical properties of Acid Red 186 (C.I. 18810). It also details the

experimental protocols for its synthesis and analysis, designed for researchers, scientists, and

professionals in drug development and related fields.

Molecular Structure and Formula
Acid Red 186 is a metallized acid dye, belonging to the single azo, metal complex class of

colorants.[1] While the uncomplexed disodium salt of the azo ligand has a molecular formula of

C₂₀H₁₄N₄Na₂O₈S₂, the final commercial dye is a chromium complex. The manufacturing

process involves the chelation of the azo dye with a chromium ion.[1] This results in a more

stable and lightfast dye. The widely accepted molecular formula for the chromium complex is

C₂₀H₁₂CrN₄NaO₈S₂.

The synthesis involves the diazotization of 4-amino-3-hydroxynaphthalene-1-sulfonic acid,

which is then coupled with 1-(3-sulfophenyl)-3-methyl-5-pyrazolone.[1] The resulting azo

compound acts as a bidentate ligand, coordinating with a chromium(III) ion.

Caption: Molecular structure of Acid Red 186 chromium complex.

Quantitative Data
The following table summarizes the key physicochemical properties of Acid Red 186.
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Property Value Reference(s)

C.I. Name Acid Red 186 [1]

C.I. Number 18810 [1][2]

CAS Number 52677-44-8 [1][2]

Molecular Formula C₂₀H₁₂CrN₄NaO₈S₂

Molecular Weight 575.44 g/mol

Appearance Purplish-red powder [3]

λmax 510 nm [4][5]

Solubility

Soluble in water; slightly

soluble in ethanol and

acetone; insoluble in toluene

[1][3]

pH Stability
Expected to be most stable in

the pH range of 5-13
[6]

Lightfastness (AATCC) 6 (on a scale of 1-8) [6]

Experimental Protocols
The industrial synthesis of Acid Red 186 is a multi-step process involving diazotization, azo

coupling, and metallization.[1]

Workflow for the Synthesis of Acid Red 186
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Starting Materials

Reaction Steps

Final Product

4-Amino-3-hydroxynaphthalene-
1-sulfonic acid

Step 1: Diazotization

1-(3-Sulfophenyl)-3-methyl-
5-pyrazolone

Step 2: Azo Coupling

Sodium Nitrite (NaNO₂) Hydrochloric Acid (HCl) Chromium Source (e.g., Formic Acid Chromium)

Step 3: Metallization

Step 4: Isolation & Drying

Acid Red 186 Powder

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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